2-[1-(5-Methylthiophen-2-yl)sulfonylpiperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(5-methylthiophen-2-yl)sulfonylpiperidin-2-yl]acetic acid
• InChI: InChI=1S/C12H17NO4S2/c1-9-5-6-12(18-9)19(16,17)13-7-3-2-4-10(13)8-11(14)15/h5-6,10H,2-4,7-8H2,1H3,(H,14,15)
• InChI Key: KCCZGYOOXNYGBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CCCCC2CC(=O)O
• Molecular Formula: C12H17NO4S2
• Molecular Weight: 303.4 g/mol

Description

2-[1-(5-Methylthiophen-2-yl)sulfonylpiperidin-2-yl]acetic acid is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. This compound is also known as MTPA and is a piperidine derivative that has a sulfonyl group attached to it. MTPA has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of MTPA is not fully understood, but it is believed to act as a modulator of various receptors and enzymes. MTPA has been shown to interact with various receptors, including dopamine receptors, serotonin receptors, and adrenergic receptors. MTPA has also been shown to inhibit various enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
MTPA has been shown to have various biochemical and physiological effects, including antihypertensive, analgesic, and anti-inflammatory effects. MTPA has also been shown to have antioxidant and neuroprotective effects. In addition, MTPA has been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

MTPA has several advantages for use in lab experiments, including its availability, low cost, and ease of synthesis. However, MTPA also has some limitations, including its low solubility in water and limited stability.

Future Directions

There are several future directions for the study of MTPA, including the development of more efficient synthesis methods, the elucidation of its mechanism of action, and the exploration of its potential as a drug target for various diseases. In addition, further studies are needed to determine the optimal dosage and administration of MTPA for its potential applications in medicine.

Synthesis Methods

The synthesis of MTPA can be achieved through various methods, including the reaction of 2,2,6,6-tetramethylpiperidine with chlorosulfonyl isocyanate, followed by reaction with 5-methylthiophene-2-carboxylic acid. Another method involves the reaction of 2,2,6,6-tetramethylpiperidine with 5-methylthiophene-2-carboxylic acid, followed by reaction with chlorosulfonyl isocyanate. Both methods result in the formation of MTPA.

Scientific Research Applications

MTPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, MTPA has been used as a starting material for the synthesis of various drugs, including antihypertensive agents, antipsychotic agents, and analgesics. In biochemistry, MTPA has been used as a chiral auxiliary for the synthesis of various compounds. In pharmacology, MTPA has been studied for its potential as a drug target for various diseases, including cancer and cardiovascular diseases.